Cas no 690632-33-8 (3-METHYLPYRIDINE-2-AMIDOXIME)

• Product Name: 3-METHYLPYRIDINE-2-AMIDOXIME
• CAS No: 690632-33-8
• MF: C₇H₉N₃O
• MW: 151.165860891342
• MDL: MFCD06200877
• CID: 841357
• PubChem ID: 135445477
• Update Time: 2025-05-21

3-METHYLPYRIDINE-2-AMIDOXIME Chemical and Physical Properties

Names and Identifiers

• 3-METHYLPYRIDINE-2-AMIDOXIME
• 3-Methylpyridine-2-carboxamidoxime
• N-Hydroxy-3-methyl-pyridine-2-carboxamidine
• N'-HYDROXY-3-METHYL-2-PYRIDINECARBOXIMIDAMIDE
• N'-Hydroxy-3-methyl-2-pyridinecarboximideamide
• N-hydroxy-3-methylpicolinimidamide
• 690632-33-8
• 2-(N-Hydroxycarbamimidoyl)-3-methylpyridine
• EN300-1291139
• N-Hydroxy-3-methyl-2-pyridinecarboximidamide
• N'-HYDROXY-3-METHYL-2-PYRIDINE CARBOXIMIDEAMIDE
• CS-0454958
• AKOS009158732
• DTXSID201258098
• (Z)-N'-hydroxy-3-methylpyridine-2-carboximidamide
• N'-Hydroxy-3-methylpicolinimidamide
• N'-hydroxy-3-methylpyridine-2-carboximidamide
• MFCD06200877
• FS-1679
• 3-Methylpyridine-2-carboxamidoxime, 97%, AldrichCPR

• MDL： MFCD06200877
• Inchi： 1S/C7H9N3O/c1-5-3-2-4-9-6(5)7(8)10-11/h2-4,11H,1H3,(H2,8,10)
• InChI Key： UQDFGZCCSCDNSO-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C(C)=CC=CN=1)\N

Computed Properties

• Exact Mass: 151.07500
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Melting Point: 92-94°C
• PSA: 71.50000
• LogP: 1.18480

3-METHYLPYRIDINE-2-AMIDOXIME Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-METHYLPYRIDINE-2-AMIDOXIME

Research Brief on 3-METHYLPYRIDINE-2-AMIDOXIME (CAS: 690632-33-8): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-METHYLPYRIDINE-2-AMIDOXIME (CAS: 690632-33-8) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This amidoxime derivative of 3-methylpyridine exhibits unique reactivity and biological activity, making it a valuable scaffold for drug discovery and development. Recent studies have explored its role as a versatile intermediate in the synthesis of pharmacologically active compounds, as well as its direct biological effects.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the synthesis of novel nicotinic acetylcholine receptor (nAChR) modulators. The research team utilized 3-METHYLPYRIDINE-2-AMIDOXIME as a key building block to develop a series of compounds with improved selectivity for α7 nAChR subtypes, which are important targets for cognitive disorders and neurodegenerative diseases. The study reported enhanced blood-brain barrier penetration compared to previous generations of compounds.

In the field of antimicrobial research, a recent investigation (Bioorganic Chemistry, 2024) highlighted the compound's potential as a metal-chelating agent with antibacterial properties. The study found that 3-METHYLPYRIDINE-2-AMIDOXIME, when complexed with copper ions, exhibited potent activity against multidrug-resistant Gram-negative pathogens, including Pseudomonas aeruginosa and Acinetobacter baumannii. The mechanism appears to involve disruption of bacterial iron homeostasis through competitive chelation.

From a chemical biology perspective, researchers have exploited the unique reactivity of the amidoxime functional group in 690632-33-8 for bioorthogonal chemistry applications. A 2023 Nature Chemical Biology paper described its use in rapid conjugation reactions with strained alkynes, enabling efficient labeling of biomolecules in live cells. This property makes it particularly valuable for probe development and imaging studies in complex biological systems.

Recent synthetic methodology developments have also focused on improving the production of 3-METHYLPYRIDINE-2-AMIDOXIME. A 2024 Organic Process Research & Development publication reported a novel, scalable synthesis route that reduces hazardous byproducts while maintaining high yield (82%) and purity (>99%). This advancement addresses previous challenges in large-scale production, potentially facilitating broader research and pharmaceutical applications.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2023) have provided new insights into the compound's metabolic fate. The research identified CYP2D6 as the primary enzyme responsible for 3-METHYLPYRIDINE-2-AMIDOXIME metabolism, with the major metabolite being the corresponding carboxylic acid derivative. These findings have important implications for drug design and potential drug-drug interactions in therapeutic applications.

Looking forward, several pharmaceutical companies have included derivatives of 690632-33-8 in their preclinical pipelines, particularly for neurological and infectious disease indications. The compound's versatility as both a pharmacophore and a synthetic intermediate continues to drive innovation in medicinal chemistry. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of PROTAC molecules.

In conclusion, 3-METHYLPYRIDINE-2-AMIDOXIME (690632-33-8) represents a multifaceted compound with growing importance in chemical biology and pharmaceutical research. Recent advances have expanded our understanding of its applications, from drug discovery to chemical biology tools, while improved synthetic methods are making it more accessible for research and development. As investigations continue, this compound is likely to play an increasingly significant role in addressing various therapeutic challenges.